(3R*,4R*)-3-methyl-1-[(3'-methylbiphenyl-2-yl)carbonyl]-4-(tetrahydro-2H-pyran-4-yl)piperidin-4-ol

• IUPAC Name: [(3R,4R)-4-hydroxy-3-methyl-4-(oxan-4-yl)piperidin-1-yl]-[2-(3-methylphenyl)phenyl]methanone
• InChI: InChI=1S/C25H31NO3/c1-18-6-5-7-20(16-18)22-8-3-4-9-23(22)24(27)26-13-12-25(28,19(2)17-26)21-10-14-29-15-11-21/h3-9,16,19,21,28H,10-15,17H2,1-2H3/t19-,25+/m1/s1
• InChI Key: QLULTJHDQVFQGB-CLOONOSVSA-N
• Canonical SMILES: CC1CN(CCC1(C2CCOCC2)O)C(=O)C3=CC=CC=C3C4=CC=CC(=C4)C
• Isomeric SMILES: C[C@@H]1CN(CC[C@]1(C2CCOCC2)O)C(=O)C3=CC=CC=C3C4=CC=CC(=C4)C
• Molecular Formula: C25H31NO3
• Molecular Weight: 393.5 g/mol

Description

(3R*,4R*)-3-methyl-1-[(3'-methylbiphenyl-2-yl)carbonyl]-4-(tetrahydro-2H-pyran-4-yl)piperidin-4-ol is a useful research compound. Its molecular formula is C25H31NO3 and its molecular weight is 393.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 393.23039385 g/mol and the complexity rating of the compound is 560. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Metabolism and Pharmacokinetics

• Metabolism and Disposition in Humans : Studies on compounds structurally related to "(3R*,4R*)-3-methyl-1-[(3'-methylbiphenyl-2-yl)carbonyl]-4-(tetrahydro-2H-pyran-4-yl)piperidin-4-ol" have shown extensive metabolism and disposition profiles in humans. For instance, compounds like SB-649868, an orexin receptor antagonist, undergo extensive metabolism primarily via the feces, with significant urinary excretion accounting for a smaller fraction of total radioactivity. Such studies highlight the importance of understanding the metabolism pathways and elimination of pharmacologically active compounds to predict their behavior in human bodies and potential therapeutic applications (Renzulli et al., 2011).

Pharmacological Applications

• Anticoagulant Effects : The anticoagulant properties of compounds such as MD 805, with a molecular structure featuring piperidine and carboxylic acid moieties, similar to the compound , have been researched. These studies offer insights into the development of new therapeutic agents targeting specific pathways like platelet activation in hemodialysis, showcasing the potential medical applications of structurally related compounds (Matsuo et al., 1986).

Exposure and Health Implications

• Environmental Exposure : Research on the environmental exposure to organophosphorus and pyrethroid pesticides, sharing some structural similarities with the compound , in children, has underscored the importance of understanding how these compounds interact with human health. Such studies are crucial for public health policy development and regulation concerning the use of these chemicals (Babina et al., 2012).